Cas no 65944-23-2 (9-Aminoacridine Hemihydrate)

• Product Name: 9-Aminoacridine Hemihydrate
• CAS No: 65944-23-2
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 397083
• PubChem ID: 75176265
• Update Time: 2025-04-19

9-Aminoacridine Hemihydrate Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine, hydrate (2:1)
• 9-Aminoacridine hemihydrate
• ACRIDIN-9-AMINE
• Acridin-9-amine Hydrate
• AKOS025393523
• E81603
• 65944-23-2
• Acridin-9-amineHydrate
• RS-1001
• 9-Aminoacridine Hemihydrate

• Inchi： 1S/C13H10N2.H2O/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13;/h1-8H,(H2,14,15);1H2
• InChI Key： IJBMBMFBYYEVKO-UHFFFAOYSA-N
• SMILES： O.N1C2C=CC=CC=2C(=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 194.08400
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Melting Point: 230-235 °C
• PSA: 38.91000
• LogP: 3.55140

9-Aminoacridine Hemihydrate Security Information

• Hazard Category Code： 68-36/37/38-23/24/25
• Safety Instruction： 45-36/37/39-26-22
• Hazardous Material Identification：
• Risk Phrases：R68; R36/37/38; R23/24/25